3-(4-chlorophenyl)-N-(2,4-dichlorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-(2,4-dichlorophenyl)-4-oxophthalazine-1-carboxamide
• InChI: InChI=1S/C21H12Cl3N3O2/c22-12-5-8-14(9-6-12)27-21(29)16-4-2-1-3-15(16)19(26-27)20(28)25-18-10-7-13(23)11-17(18)24/h1-11H,(H,25,28)
• InChI Key: ZMWUFKNMXXQLSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN(C2=O)C3=CC=C(C=C3)Cl)C(=O)NC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H12Cl3N3O2
• Molecular Weight: 444.7 g/mol

Description

3-(4-chlorophenyl)-N-(2,4-dichlorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide is a useful research compound. Its molecular formula is C21H12Cl3N3O2 and its molecular weight is 444.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-chlorophenyl)-N-(2,4-dichlorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-chlorophenyl)-N-(2,4-dichlorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

The compound has been synthesized and analyzed for its crystal structure, contributing to the understanding of molecular conformation and intermolecular interactions in similar organic compounds (Zou Xia, 2001).

Antimicrobial Applications

It is utilized in the synthesis of new biheterocyclic compounds, which show promising antimicrobial activities. This application is crucial in the development of new antibiotics and treatments for infections (Demirbaş et al., 2010).

Antiobesity Activity

Derivatives of this compound have been synthesized and evaluated for their potential antiobesity activities. These studies contribute to the development of new treatments for obesity and related metabolic disorders (Srivastava et al., 2007).

Anticonvulsant Properties

The compound's derivatives have been studied for their potential anticonvulsant properties. This research is important for developing new medications to treat seizure disorders (Kubicki et al., 2000).

CB1 Receptor Antagonism

Analogues of this compound have been synthesized and their activities evaluated for CB1 receptor antagonism, contributing to research in appetite suppression and weight reduction therapies (Meurer et al., 2005).

Synthesis of Polyamides

The compound is involved in the synthesis of ordered polyamides, contributing to materials science and the development of new polymers with specific properties (Ueda & Sugiyama, 1994).